6-butyl-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-butyl-3-ethyltriazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C10H15N5O/c1-3-5-6-14-7-11-9-8(10(14)16)12-13-15(9)4-2/h7H,3-6H2,1-2H3
• InChI Key: KQJKFVTVVLVOMI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C(C1=O)N=NN2CC
• Molecular Formula: C10H15N5O
• Molecular Weight: 221.26 g/mol

Description

The compound “6-butyl-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” belongs to the class of organic compounds known as triazolopyrimidines. These are aromatic heterocyclic compounds containing a triazole ring fused to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring fused to a pyrimidine ring. The presence of butyl and ethyl groups would make the compound more lipophilic.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the triazole and pyrimidine rings, as well as the butyl and ethyl groups. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the butyl and ethyl groups would likely make the compound more lipophilic, which could influence its solubility and other properties.

Scientific Research Applications

Antiproliferative Activity

. It inhibits cell growth and proliferation, making it a potential candidate for cancer therapy.

Tyrosine Kinase Inhibition

. Tyrosine kinases play a crucial role in cell signaling pathways, and inhibitors like TKI-28 can be valuable in targeted cancer therapies.

Cyclin-Dependent Kinase (CDK4) Inhibition

. CDKs regulate cell cycle progression, and inhibiting CDK4 can potentially halt cell division in cancer cells.

Antimicrobial Properties

. These compounds may serve as leads for developing new antibiotics to combat bacterial and fungal infections.

Anti-Inflammatory and Analgesic Effects

. These compounds could be explored further for pain management and inflammation-related disorders.

Hypotensive Activity

. These compounds may be relevant in treating hypertension and related cardiovascular conditions.

Antihistaminic Potential

. Modulating histamine receptors can be beneficial in allergic reactions and related conditions.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis process, and investigating its physical and chemical properties.

Mechanism of Action

Target of Action

The primary target of 6-butyl-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one, also known as CCG-321932, is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .

Mode of Action

CCG-321932 interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the arrest of cell division

Biochemical Pathways

By inhibiting CDK2, CCG-321932 affects the cell cycle regulation pathway . CDK2 is essential for the transition from the G1 phase to the S phase of the cell cycle . Therefore, its inhibition can lead to cell cycle arrest, preventing the replication of cancer cells .

Result of Action

The inhibition of CDK2 by CCG-321932 leads to significant alterations in cell cycle progression, resulting in the arrest of cell division . This can induce apoptosis (programmed cell death) within cancer cells . The compound has shown superior cytotoxic activities against various cell lines .